Cas no 1194097-64-7 (2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione)

• Product Name: 2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione
• CAS No: 1194097-64-7
• MF: C₂₃H₂₆BNO₅
• MW: 407.267246723175
• MDL: MFCD32666853
• CID: 4784809
• Update Time: 2025-09-28

2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione

• MDL： MFCD32666853
• Inchi： 1S/C23H26BNO5/c1-22(2)23(3,4)30-24(29-22)16-10-12-17(13-11-16)28-15-7-14-25-20(26)18-8-5-6-9-19(18)21(25)27/h5-6,8-13H,7,14-15H2,1-4H3
• InChI Key： CCZMLZKSKIDUHJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCOC1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione

Introduction to 2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione (CAS No. 1194097-64-7)

2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione (CAS No. 1194097-64-7) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a boron-containing dioxaborolane moiety and an isoindoline core. These features make it an attractive building block for various chemical transformations and drug development processes.

The Tetramethyl-1,3,2-dioxaborolan-2-yl group is particularly noteworthy due to its reactivity in Suzuki-Miyaura coupling reactions. This coupling reaction is a widely used method in organic synthesis for the formation of carbon-carbon bonds. The presence of this group allows for the efficient and selective introduction of aryl or vinyl groups into the molecule, making it a valuable intermediate in the synthesis of complex organic molecules.

The phenoxy substituent on the propyl chain adds further functionality to the molecule. Phenolic ethers are known for their stability and reactivity in various chemical reactions. This substituent can be utilized in further derivatization steps to introduce additional functional groups or to modify the electronic properties of the molecule.

The isoindoline core is another key feature of this compound. Isoindolines are heterocyclic compounds that have gained significant attention in medicinal chemistry due to their potential biological activities. They are often found in natural products and have been shown to exhibit a wide range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of this core structure in 2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione suggests that it may have similar biological activities and could be a promising candidate for drug discovery.

In recent years, there has been increasing interest in the use of boron-containing compounds in medicinal chemistry. The unique properties of boron atoms, such as their ability to form stable complexes with various ligands and their low toxicity profile, make them attractive for the development of new therapeutic agents. 2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl)isoindoline-1,3-dione is a prime example of such a compound and has been studied for its potential applications in cancer therapy.

Cancer research has shown that compounds with boron-containing moieties can exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is crucial for minimizing side effects and improving treatment outcomes. The Tetramethyl-1,3,2-dioxaborolan-2-yl group in 2-(3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propyl strong>)< strong >isoindoline - 1 , 3 - dione strong > may contribute to this selective cytotoxicity by facilitating targeted delivery or by enhancing the compound's ability to interact with specific cellular targets. p > < p > Additionally , the isoindoline core has been shown to possess inherent biological activities that can be exploited for therapeutic purposes . For instance , some isoindolines have been reported to inhibit enzymes involved in cancer progression , such as matrix metalloproteinases ( MMPs ) . The combination of the isoindoline core with the boron-containing moiety in 2 -( 3 -( 4 -( 4 , 4 , 5 , 5 - < strong > Tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl strong > ) < strong > phenoxy strong > ) < strong > propyl strong > ) < strong > isoindoline - 1 , 3 - dione strong > could potentially enhance its anti-cancer properties by providing multiple mechanisms of action . p > < p > Beyond cancer therapy , this compound may also find applications in other areas of medicinal chemistry . For example , isoindolines have been studied for their neuroprotective effects and their ability to modulate neurotransmitter systems . The presence of the isoindoline core in 2 -( 3 -( 4 -( 4 , 4 , 5 , 5 - < strong > Tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl strong > ) < strong > phenoxy strong > ) < strong > propyl strong > ) < strong > isoindoline - 1 , 3 - dione strong > suggests that it could be investigated for potential neuroprotective applications . p > < p > In conclusion , 2 -( 3 -( 4 -( 4 , 4 , 5 , 5 - < strong > Tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl strong > ) < strong > phenoxy strong > ) < strong > propyl strong > ) < strong > isoindoline - 1 , 3 - dione strong > ( CAS No . 1194097 -64 -7 ) is a multifaceted compound with significant potential in various areas of chemical and medicinal research . Its unique structural features make it an attractive candidate for further investigation and development as a therapeutic agent . Ongoing research continues to explore its full range of biological activities and potential applications . p > article > response >